Cas no 455-70-9 (methyl 5-fluoropyridine-3-carboxylate)

methyl 5-fluoropyridine-3-carboxylate Properties

Names and Identifiers

• Methyl 5-fluoro-3-pyridinecarboxylate
• 3-PYRIDINECARBONYL CHLORIDE,5-FLUORO-,METHYL ESTER
• 5-Fluoro-nicotinic acid methyl ester
• Methyl 5-fluoronicotinate
• Methyl5-fluoropyridine-3-carboxylate
• methyl 5-fluoropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-fluoro-, methyl ester
• 5-Fluoropyridine-3-carboxylic acid methyl ester
• Nicotinic acid, 5-fluoro-, methyl ester (9CI)
• 5-fluoronicotinic acid methyl ester
• METHYL5-FLUORONICOTINATE
• PGCFLXMMCWKPDU-UHFFFAOYSA-N
• BBL101816
• BRN 0128573
• FT-0682781
• Methyl5-fluoro-3-pyridinecarboxylate
• EN300-128748
• AKOS005257350
• PB12769
• SCHEMBL1419312
• DTXSID40196537
• 455-70-9
• SY042045
• J-522482
• AS-5625
• MFCD01692049
• CS-0043948
• Nicotinic acid, 5-fluoro-, methyl ester
• STL555613
• DB-082831
• +Expand

• MDL： MFCD01692049
• InChIKey： PGCFLXMMCWKPDU-UHFFFAOYSA-N
• Inchi： 1S/C7H6FNO2/c1-11-7(10)5-2-6(8)4-9-3-5/h2-4H,1H3
• SMILES： FC1=CN=CC(C(=O)OC)=C1
• BRN： 0128573

Computed Properties

• Exact Mass: 155.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.038
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 39.2

Experimental Properties

• LogP: 1.00730
• PSA: 39.19000
• Refractive Index: 1.49
• Boiling Point: 194.5±25.0 °C at 760 mmHg
• Flash Point: 87.1±8.3 °C
• Color/Form: NA
• Density: 1.2±0.1 g/cm3

methyl 5-fluoropyridine-3-carboxylate Security Information

• Safety Instruction： 26-37/39
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

methyl 5-fluoropyridine-3-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%